Cas no 17208-44-5 (2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI))
17208-44-5 structure
Product Name:2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
CAS No:17208-44-5
MF:C16H14Cl2O2
MW:309.187162876129
CID:122174
PubChem ID:4590299
Update Time:2025-04-18
2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
- 1,4-BIS-(2-CHLOROPHENOXY)-2-BUTENE
- 1-chloro-2-[4-(2-chlorophenoxy)but-2-enoxy]benzene
- 1,1'-[But-2-ene-1,4-diylbis(oxy)]bis(2-chlorobenzene)
- benzene, 1,1'-[2-butene-1,4-diylbis(oxy)]bis[2-chloro-
- DTXSID50404635
- 17208-44-5
-
- Inchi: 1S/C16H14Cl2O2/c17-13-7-1-3-9-15(13)19-11-5-6-12-20-16-10-4-2-8-14(16)18/h1-10H,11-12H2
- InChI Key: YHALUTJBMMSPIJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCC=CCOC1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 308.03722
- Monoisotopic Mass: 308.0370851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.242
- Boiling Point: 439.3°C at 760 mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.58
- PSA: 18.46
2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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